Cas no 75980-60-8 (Diphenyl(2,4,6-trimethylbenzoyl)phosphine oxide)

• Product Name: Diphenyl(2,4,6-trimethylbenzoyl)phosphine oxide
• CAS No: 75980-60-8
• MF: C₂₂H₂₁O₂P
• MW: 348.374706983566
• MDL: MFCD00192110
• CID: 59744
• PubChem ID: 24866046
• Update Time: 2026-05-14

Diphenyl(2,4,6-trimethylbenzoyl)phosphine oxide Chemical and Physical Properties

Names and Identifiers

• (Diphenylphosphoryl)(mesityl)methanone
• Diphenyl(2,4,6-trimethylbenzoyl)phosphine oxide
• 2,4,6-Trimethylbenzoyldiphenyl Phosphine Oxide
• TPO
• 2,4,6-Trimethylbenzoyldi-Phenylphosphinoxid
• Photoinitiator-TPO
• Diphenyl(2,4,6-trimethylbenzoyl)phosphine oxide (TPO)
• diphenylphosphoryl-(2,4,6-trimethylphenyl)methanone
• IHT-PI 4265
• Photoinitiator TPO
• Diphenyl(2,4,6-trimethylbenzoyl)phosphine oxide,TPO
• 2,4,6-Trimethyl benzoyldiphenyl phosphine oxide
• iphenyl(2,4,6-trimethylbenzoyl)phosphine oxide
• Phosphine oxide, diphenyl(2,4,6-trimethylbenzoyl)-
• 2,4,6-Trimethylbenzoyldiphenylphosphine oxide
• diphenyl(2,4,6-trimethylbenzoyl)phosphineoxide
• B9EIM2D97X
• Methanone, (diphenylphosphinyl)(2,4,6-trimethylphenyl)-
• VFHVQBAGLAREND-UHFFFAOYSA-N
• diphenyl (2,4,6-trimethylbenzoyl)phosphine oxide
• 2,4,6-Trimethyl-Benzoyl-Diphenyl-

• MDL： MFCD00192110
• Inchi： 1S/C22H21O2P/c1-16-14-17(2)21(18(3)15-16)22(23)25(24,19-10-6-4-7-11-19)20-12-8-5-9-13-20/h4-15H,1-3H3
• InChI Key： VFHVQBAGLAREND-UHFFFAOYSA-N
• SMILES： P(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])(C(C1C(C([H])([H])[H])=C([H])C(C([H])([H])[H])=C([H])C=1C([H])([H])[H])=O)=O

Computed Properties

• Exact Mass: 348.12800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 5
• Topological Polar Surface Area: 34.1

Experimental Properties

• Color/Form: Solids
• Density: 1.12 g/mL at 25 °C(lit.)
• Melting Point: 91.0 to 95.0 deg-C
• Flash Point: >230 °F
• Refractive Index: n20/D 1.475(lit.)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 43.95000
• LogP: 4.76610
• λmax: 400(DMF)(lit.)
• Solubility: Not determined

Diphenyl(2,4,6-trimethylbenzoyl)phosphine oxide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H317-H361-H411
• Warning Statement： P201-P202-P261-P272-P273-P280-P302+P352+P333+P313+P362+P364-P308+P313-P391-P405-P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：2
• Hazard Category Code： 43-51/53-62
• Safety Instruction： S22-S24/25
• RTECS：SZ0395000
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• Storage Condition：Store at room temperature
• Safety Term：S22;S24/25
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives